(1R,4r,7r)-7-bromo-2-((s)-1-phenylethyl)-2-azabicyclo[2.2.1]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1R,4r,7r)-7-bromo-2-((s)-1-phenylethyl)-2-azabicyclo[2.2.1]heptane” is a chemical compound . Unfortunately, there is limited information available about this compound, and its specific uses or applications are not well-documented in the sources I found.
Chemical Reactions Analysis
The chemical reactions involving “this compound” would depend on the specific conditions and reactants present . Without specific information or context, it’s difficult to predict or analyze the potential reactions of this compound .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight (280.2), predicted density (1.358±0.06 g/cm3), and predicted boiling point (322.6±25.0 °C) .Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on the synthesis and structural characterization of 7-azabicyclo[2.2.1]heptane derivatives, which share a structural framework with the compound . These efforts aim to explore their potential applications in medicinal chemistry and materials science. For example, studies have detailed the synthesis of 7-azabicyclo[2.2.1]heptane-1,4-dicarboxylic acid as a rigid, non-chiral analogue of 2-aminoadipic acid, showcasing methodologies for constructing such bicyclic structures with potential utility in drug design and development (Kubyshkin, Mikhailiuk, & Komarov, 2007).
Potential Nicotinic Agonists
Another area of research involves the synthesis of novel epibatidine analogues, including those with 7-substituted 2-azabicyclo[2.2.1]heptanes as key intermediates. These studies are significant for their contributions to understanding the interactions between nicotinic acetylcholine receptors and their ligands, potentially leading to new therapeutic agents (Malpass & White, 2004).
Chemical Transformations and Mechanistic Insights
Further research has delved into the chemical transformations involving azabicyclo[2.2.1]heptane derivatives, offering mechanistic insights that could inform the synthesis of more complex molecules. For instance, studies on the intramolecular hydrogen abstraction reaction promoted by N-radicals in carbohydrates to synthesize chiral 7-oxa-2-azabicyclo[2.2.1]heptane ring systems highlight the versatility of these bicyclic structures as intermediates in organic synthesis (Francisco, Herrera, & Suárez, 2003).
Future Directions
Properties
IUPAC Name |
(1R,4R,7R)-7-bromo-2-[(1S)-1-phenylethyl]-2-azabicyclo[2.2.1]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrN/c1-10(11-5-3-2-4-6-11)16-9-12-7-8-13(16)14(12)15/h2-6,10,12-14H,7-9H2,1H3/t10-,12+,13+,14+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGPDOYNZDNHCK-IGHBBLSQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)N2CC3CCC2C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1)N2C[C@H]3CC[C@@H]2[C@@H]3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.